Cas no 915924-65-1 (N-2-(4-methylpiperidin-1-yl)ethylpropan-2-amine)

• Product Name: N-2-(4-methylpiperidin-1-yl)ethylpropan-2-amine
• CAS No: 915924-65-1
• MF: C₁₁H₂₄N₂
• MW: 184.321662902832
• MDL: MFCD08691568
• CID: 879463
• PubChem ID: 45791083
• Update Time: 2025-05-21

N-2-(4-methylpiperidin-1-yl)ethylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-Methylpiperidin-1-yl)ethyl)propan-2-amine
• CHEMBRDG-BB 4013120
• N-[2-(4-Methylpiperidin-1-yl)ethyl]propan-2-amine
• N-[2-(4-methylpiperidin-1-yl)ethyl]propan-2-amine(SALTDATA: FREE)
• 915924-65-1
• N-[2-(4-Methyl-1-piperidinyl)ethyl]-2-propanamine
• AKOS005307031
• CS-0362022
• MFCD08691568
• SB41128
• DTXSID20672405
• SCHEMBL13919692
• BS-38541
• N-2-(4-methylpiperidin-1-yl)ethylpropan-2-amine

• MDL： MFCD08691568
• Inchi： 1S/C11H24N2/c1-10(2)12-6-9-13-7-4-11(3)5-8-13/h10-12H,4-9H2,1-3H3
• InChI Key： HVMOOSAFNSNUMQ-UHFFFAOYSA-N
• SMILES： N1(CCNC(C)C)CCC(C)CC1

Computed Properties

• Exact Mass: 184.19400
• Monoisotopic Mass: 184.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Color/Form: No date available
• Density: 0.9±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 231.6±8.0 °C at 760 mmHg
• Flash Point: 64.6±9.4 °C
• PSA: 15.27000
• LogP: 2.04510
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

N-2-(4-methylpiperidin-1-yl)ethylpropan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-2-(4-methylpiperidin-1-yl)ethylpropan-2-amine

N-2-(4-Methylpiperidin-1-yl)ethylpropan-2-amine: A Comprehensive Overview

N-2-(4-Methylpiperidin-1-yl)ethylpropan-2-amine, commonly referenced by its CAS number 915924-65-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a propan-2-amine backbone, which is substituted with an N-(4-methylpiperidin-1-yl)ethyl group. This substitution introduces a complex interplay of steric and electronic effects, making it a valuable subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic structure of N-2-(4-Methylpiperidin-1-yl)ethylpropan-2-amine. Utilizing density functional theory (DFT), scientists have been able to map the molecular orbitals and predict reactivity patterns under various conditions. These studies have revealed that the compound exhibits a notable stability due to the conjugation between the amine group and the piperidine ring. Furthermore, the methyl substitution on the piperidine ring enhances the compound's lipophilicity, which is a critical factor in drug design for improving bioavailability.

The synthesis of N-2-(4-Methylpiperidin-1-yl)ethylpropan-2-amine involves a multi-step process that typically begins with the preparation of 4-methylpiperidine. This is followed by an alkylation reaction to introduce the ethyl group, which is subsequently subjected to nucleophilic substitution to attach the propan-2-amine moiety. Recent research has focused on optimizing these steps to improve yield and purity. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality.

In terms of applications, N-(4-Methylpiperidinyl) derivatives like this compound are increasingly being explored for their potential as pharmaceutical agents. Their ability to act as ligands in metalloenzyme inhibition has been a focal point of recent studies. For example, a study published in 2023 demonstrated that this compound could inhibit certain histone deacetylases (HDACs), which are implicated in various cancers. The findings suggest that it could serve as a lead compound for developing anti-cancer therapies.

Beyond pharmacology, N-(4-Methylpiperidinyl) compounds are also finding applications in polymer chemistry. Their ability to act as initiators or catalysts in polymerization reactions is being investigated for use in producing high-performance materials. Preliminary results indicate that they can enhance the mechanical properties of polymers, making them suitable for aerospace and automotive industries.

From an environmental perspective, understanding the degradation pathways of N-(4-Methylpiperidinyl) compounds is crucial for assessing their ecological impact. Recent eco-toxicological studies have shown that under aerobic conditions, this compound undergoes microbial degradation within 30 days, indicating a relatively low environmental persistence. However, further research is needed to evaluate its impact under anaerobic conditions and in different ecosystems.

In conclusion, N-(4-Methylpiperidinyl)ethylpropanamine (CAS No. 915924651) stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable asset in both academic research and industrial development.